Cas no 89981-03-3 (4-Bromo-2-methyl-1-(methylsulfanyl)benzene)

• Product name: 4-Bromo-2-methyl-1-(methylsulfanyl)benzene
• CAS No: 89981-03-3
• MF: C₈H₉BrS
• MW: 217.126060247421
• MDL: MFCD27931825
• CID: 3162291
• PubChem ID: 21934395

4-Bromo-2-methyl-1-(methylsulfanyl)benzene Chemical and Physical Properties

Names and Identifiers

• Benzene, 4-bromo-2-methyl-1-(methylthio)-
• Sulfide, 4-bromo-o-tolyl methyl;methyl 4-bromo-2-methylphenyl sulphide;
• DTXSID501284298
• CS-0194398
• RLVDBGSMCSDUST-UHFFFAOYSA-N
• 4-BROMO-2-METHYL-1-(METHYLSULFANYL)BENZENE
• 4-bromo-2-methylthioanisole
• 89981-03-3
• 4-bromo-2-methyl-1-methylsulfanylbenzene
• MFCD27931825
• 4-Bromo-2-methyl-1-(methylthio)benzene
• (4-Bromo-2-methylphenyl)(methyl)sulfane
• BS-33069
• E93185
• AKOS027357056
• SCHEMBL2781542
• 4-Bromo-2-methyl-1-(methylsulfanyl)benzene

• MDL： MFCD27931825
• Inchi： InChI=1S/C8H9BrS/c1-6-5-7(9)3-4-8(6)10-2/h3-5H,1-2H3
• InChI Key： RLVDBGSMCSDUST-UHFFFAOYSA-N
• SMILES： CC1=CC(=CC=C1SC)Br

Computed Properties

• Exact Mass: 215.96100
• Monoisotopic Mass: 215.96083Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 105
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 25.3Ų

Experimental Properties

• Color/Form: No date available
• Density: No date available
• Melting Point: No date available
• Boiling Point: No date available
• Flash Point: No date available
• PSA: 25.30000
• LogP: 3.47940
• Vapor Pressure: No date available

4-Bromo-2-methyl-1-(methylsulfanyl)benzene Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers